molecular formula C9H8O5 B1622916 4-Hydroxyphenylmalonic acid CAS No. 64076-52-4

4-Hydroxyphenylmalonic acid

Cat. No.: B1622916
CAS No.: 64076-52-4
M. Wt: 196.16 g/mol
InChI Key: RXVOSJKRWDTBBH-UHFFFAOYSA-N
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Description

4-Hydroxyphenylmalonic acid is a useful research compound. Its molecular formula is C9H8O5 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

64076-52-4

Molecular Formula

C9H8O5

Molecular Weight

196.16 g/mol

IUPAC Name

2-(4-hydroxyphenyl)propanedioic acid

InChI

InChI=1S/C9H8O5/c10-6-3-1-5(2-4-6)7(8(11)12)9(13)14/h1-4,7,10H,(H,11,12)(H,13,14)

InChI Key

RXVOSJKRWDTBBH-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(C(=O)O)C(=O)O)O

Canonical SMILES

C1=CC(=CC=C1C(C(=O)O)C(=O)O)O

64076-52-4

Origin of Product

United States

Synthesis routes and methods

Procedure details

About 0.5 mole of 4-hydroxybenzeneacetic acid is dissolved in about 50 ml of anhydrous tetrahydrofuran at -40° C. To this solution is added 3 equivalents of lithium diisopropylamide. The temperature is maintained at about -40° C. for about 15 minutes. Then 1 equivalent of ethyl chloroformate is added and the temperature is raised from about -40° C. to about 20° C. and the reaction mixture stirred for about 60 minutes. The reaction mixture is poured into water and the monoester of α-carboxy-4-hydroxybenzeneacetic acid is recovered from the aqueous solution. Hydrolysis of the half-ester with sodium hydroxide followed by acidification with hydrochloric acid gives α-carboxy-4-hydroxybenzeneacetic acid.
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